Cas no 90418-21-6 (2-Propenoic acid,3-(3,5-dichlorophenyl)-)

2-Propenoic acid, 3-(3,5-dichlorophenyl)-, is a chlorinated aromatic acrylic acid derivative with applications in specialty polymer synthesis and organic intermediates. Its structure, featuring a reactive acrylate group and dichlorophenyl moiety, enables its use as a monomer in UV-curable resins, adhesives, and coatings, where enhanced chemical resistance and thermal stability are required. The electron-withdrawing chlorine substituents contribute to improved polymerization efficiency and material performance in high-performance applications. This compound is also utilized in agrochemical and pharmaceutical research as a building block for active ingredients. Handling requires standard precautions for halogenated organics, including proper ventilation and protective equipment. Its purity and stability make it suitable for precise synthetic workflows.

2-Propenoic acid,3-(3,5-dichlorophenyl)- structure

90418-21-6 structure

Product Name:2-Propenoic acid,3-(3,5-dichlorophenyl)-

CAS No:90418-21-6

MF:C₉H₆Cl₂O₂

MW:217.0487408638

CID:817334

PubChem ID:6442148

Update Time:2025-06-07

2-Propenoic acid,3-(3,5-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid,3-(3,5-dichlorophenyl)-
- (E)-3-(3,5-dichlorophenyl)prop-2-enoic acid
- 3-(3,5-Dichlorophenyl)acrylic acid
- 3,5-DICHLOROCINNAMIC ACID
- 3-(3,5-Dichlorophenyl)-2-propenoic acid (ACI)
- Cinnamic acid, 3,5-dichloro- (6CI, 7CI)
- 3′,5′-Dichlorocinnamic acid
- 2-Propenoic acid, 3-(3,5-dichlorophenyl)-, (2E)-
- EN300-24214
- 3-(3,5-dichlorophenyl)prop-2-enoic acid
- HJKSYRZNDJQTJQ-OWOJBTEDSA-N
- J-013451
- NCGC00337852-01
- (2E)-3-(3,5-dichlorophenyl)prop-2-enoic acid
- EN300-306821
- (2E)-3-(3,5-Dichlorophenyl)acrylic acid
- J-524997
- Trans-3-(3,5-dichloro-phenyl)acrylic acid
- CS-0166741
- (E)-3-(3,5-Dichlorophenyl)acrylicacid
- SCHEMBL1251510
- (E)-3-(3,5-Dichlorophenyl)acrylic acid
- 90418-21-6
- AKOS000136540
- MFCD00179444
- 20595-53-3
- 2-Propenoic acid, 3-(3,5-dichlorophenyl)-
- trans-3,5-Dichlorocinnamic acid
- (E)-3-(3,5-Dichlorophenyl)propenoic acid
- (E)-3-(3,5-dichlorophenyl )propenoic acid
- AB01330156-02
- BS-17931
- CS-16685
- Z2895090860
- DB-299957
- Inchi： 1S/C9H6Cl2O2/c10-7-3-6(1-2-9(12)13)4-8(11)5-7/h1-5H,(H,12,13)
- InChI Key： HJKSYRZNDJQTJQ-UHFFFAOYSA-N
- SMILES： O=C(C=CC1C=C(Cl)C=C(Cl)C=1)O

Computed Properties

Exact Mass: 215.974
Monoisotopic Mass: 215.974
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3A^2
XLogP3: 3.1

Experimental Properties

Density: 1.457
Boiling Point: 364.8°Cat760mmHg
Flash Point: 174.4°C
Refractive Index: 1.637

2-Propenoic acid,3-(3,5-dichlorophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XC910-50mg	2-Propenoic acid,3-(3,5-dichlorophenyl)-	90418-21-6	95+%	50mg	163.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XC910-200mg	2-Propenoic acid,3-(3,5-dichlorophenyl)-	90418-21-6	95+%	200mg	408.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XC910-100mg	2-Propenoic acid,3-(3,5-dichlorophenyl)-	90418-21-6	95+%	100mg	270CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XC910-1g	2-Propenoic acid,3-(3,5-dichlorophenyl)-	90418-21-6	95+%	1g	1303.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XC910-250mg	2-Propenoic acid,3-(3,5-dichlorophenyl)-	90418-21-6	95+%	250mg	620CNY	2021-05-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X52875-5g	3-(3,5-Dichlorophenyl)acrylic acid	90418-21-6	95%	5g	¥2642.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X52875-250mg	3-(3,5-Dichlorophenyl)acrylic acid	90418-21-6	95%	250mg	¥220.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X52875-100mg	3-(3,5-Dichlorophenyl)acrylic acid	90418-21-6	95%	100mg	¥96.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X52875-1g	3-(3,5-Dichlorophenyl)acrylic acid	90418-21-6	95%	1g	¥660.0	2023-09-05
Ambeed	A272500-100mg	3-(3,5-Dichlorophenyl)acrylic acid	90418-21-6	95%	100mg	$25.0	2025-04-15

2-Propenoic acid,3-(3,5-dichlorophenyl)- Production Method

Production Method 1

141-82-2

10203-08-4

90418-21-6

Reaction Conditions

1.1 Catalysts: Piperidine Solvents: Pyridine ; 5 - 6 h, rt → 105 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, cooled

Reference

: Multifunctional novel diallyl disulfide (DADS) derivatives with β-amyloid-reducing, cholinergic, antioxidant and metal chelating properties for the treatment of Alzheimer's disease

Manral, Apra; Saini, Vikas; Meena, Poonam; Tiwari, Manisha, Bioorganic & Medicinal Chemistry, 2015, 23(19), 6389-6403